Cas no 2548-85-8 (4,8,12,15,19-Docosapentaenoic Acid)

• Product Name: 4,8,12,15,19-Docosapentaenoic Acid
• CAS No: 2548-85-8
• MF: C₂₂H₃₄O₂
• MW: 330.504167079926
• CID: 258884
• PubChem ID: 5282849
• Update Time: 2025-09-23

4,8,12,15,19-Docosapentaenoic Acid Chemical and Physical Properties

Names and Identifiers

• 4,8,12,15,19-Docosapentaenoicacid
• docosa-4,8,12,15,19-pentaenoic acid
• Clupadonic acid
• Clupanodonsaeure
• Docosa-4,8,12,15,19-pentaensaeure
• CHEBI:170127
• 2548-85-8
• LMFA01030183
• SCHEMBL117314
• C22:5n-3,7,10,14,18
• EINECS 219-832-2
• 4,?8,?12,?15,?19-?Docosapentaenoic Acid
• (4E,8E,12E,15E,19E)-docosa-4,8,12,15,19-pentaenoic acid
• 4,8,12,15,19-docosapentaenoic acid
• CLUPANODONICACID
• 4,8,12,15,19-Docosapentaenoic Acid

• Inchi： 1S/C22H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h3-4,7-8,10-11,14-15,18-19H,2,5-6,9,12-13,16-17,20-21H2,1H3,(H,23,24)/b4-3+,8-7+,11-10+,15-14+,19-18+
• InChI Key： PIFPCDRPHCQLSJ-WYIJOVFWSA-N
• SMILES： OC(CC/C=C/CC/C=C/CC/C=C/C/C=C/CC/C=C/CC)=O

Computed Properties

• Exact Mass: 330.25600
• Monoisotopic Mass: 330.25588
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 6.1

Experimental Properties

• Density: 0.932
• Boiling Point: 465.1°Cat760mmHg
• Flash Point: 361.7°C
• Refractive Index: 1.509
• PSA: 37.30000
• LogP: 6.77290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids